Cas no 13207-66-4 (5-Aminoquinolin-8-ol)
5-Aminoquinolin-8-ol Chemical and Physical Properties
Names and Identifiers
-
- 5-Aminoquinolin-8-ol
- 5-AMINO-8-HYDROXYQUINOLINE
- 5-amino-8-hydroxyquinoline dihydrocholride
- 5-Amino-8-quinolinol
- 5-Amino-chinolin-8-ol
- 5-Amino-quinolin-8-ol
- 5-azanylquinolin-8-ol
- 8-hydroxy-5-aminoquinoline
- 8-Quinolinol,5-amino
- 5-Amino-8-hydroxyqui
- 5-Amino-8-hydroxyquinoline HClsalt
- A806359
- 5-Amino-8-quinolinol #
- cid_416002
- AKOS000111586
- CS-W001023
- GS-5740
- DTXSID20328975
- SCHEMBL688655
- FT-0659557
- SY045850
- MFCD00185837
- 8-Quinolinol, 5-amino-
- AS-0308-225
- SB67953
- J-516727
- BRD-K00624318-300-01-3
- 5-Aminooxin
- AM85404
- PD119507
- CCG-321501
- 5-aminoquinoline-8-ol
- HY-W001023
- 13207-66-4
- BDBM32142
- AC-7829
- CHEMBL449298
- BB 0221209
- 5A8HQ
- DB-062866
- STK737829
- quinoline, 5-amino-8-hydroxy-
- ALBB-024871
- A58135
- DTXCID70280079
- 108-775-8
-
- MDL: MFCD00185837
- Inchi: 1S/C9H8N2O/c10-7-3-4-8(12)9-6(7)2-1-5-11-9/h1-5,12H,10H2
- InChI Key: YDEUKNRKEYICTH-UHFFFAOYSA-N
- SMILES: OC1=CC=C(C2=CC=CN=C21)N
Computed Properties
- Exact Mass: 160.06400
- Monoisotopic Mass: 160.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 59.1Ų
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.4±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 408.3℃ at 760 mmHg
- Flash Point: 200.7±25.9 °C
- Refractive Index: 1.759
- PSA: 59.14000
- LogP: 2.10380
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
5-Aminoquinolin-8-ol Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Aminoquinolin-8-ol Customs Data
- HS CODE:2933499090
- Customs Data:
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Aminoquinolin-8-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A181160-100mg |
5-Aminoquinolin-8-ol |
13207-66-4 | 96% | 100mg |
¥296.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A181160-1g |
5-Aminoquinolin-8-ol |
13207-66-4 | 96% | 1g |
¥1362.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A181160-500mg |
5-Aminoquinolin-8-ol |
13207-66-4 | 96% | 500mg |
¥988.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A181160-5g |
5-Aminoquinolin-8-ol |
13207-66-4 | 96% | 5g |
¥4943.90 | 2023-09-04 | |
| Alichem | A189000103-1g |
5-Amino-8-hydroxyquinoline |
13207-66-4 | 98% | 1g |
490.77 USD | 2021-06-01 | |
| Alichem | A189000103-5g |
5-Amino-8-hydroxyquinoline |
13207-66-4 | 98% | 5g |
1,362.16 USD | 2021-06-01 | |
| ChemScence | CS-W001023-250mg |
5-Amino-8-hydroxyquinoline |
13207-66-4 | 250mg |
$160.0 | 2022-04-27 | ||
| ChemScence | CS-W001023-1g |
5-Amino-8-hydroxyquinoline |
13207-66-4 | 1g |
$400.0 | 2022-04-27 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A855546-100mg |
5-Amino-8-hydroxyquinoline |
13207-66-4 | 95% | 100mg |
964.00 | 2021-05-17 | |
| TRC | A635180-50mg |
5-aminoquinolin-8-ol |
13207-66-4 | 50mg |
$ 70.00 | 2022-06-07 |
5-Aminoquinolin-8-ol Suppliers
5-Aminoquinolin-8-ol Related Literature
-
Shridhar Bhat,Joong Sup Shim,Feiran Zhang,Curtis Robert Chong,Jun O. Liu Org. Biomol. Chem. 2012 10 2979
-
Venla M. Manninen,Walaa A. E. Omar,Juha P. Heiskanen,Helge J. Lemmetyinen,Osmo E. O. Hormi J. Mater. Chem. 2012 22 22971
-
Valentina Oliveri,Valeria Lanza,Danilo Milardi,Maurizio Viale,Irena Maric,Carmelo Sgarlata,Graziella Vecchio Metallomics 2017 9 1439
-
Elke Debroye,Geert Dehaen,Svetlana V. Eliseeva,Sophie Laurent,Luce Vander Elst,Robert N. Muller,Koen Binnemans,Tatjana N. Parac-Vogt Dalton Trans. 2012 41 10549
-
Hong-Ling Gao,Xiao-Pu Zhou,Yan-Xia Bi,Hai-Yun Shen,Wen-Min Wang,Ni-Ni Wang,Yi-Xin Chang,Ru-Xia Zhang,Jian-Zhong Cui Dalton Trans. 2017 46 4669
Additional information on 5-Aminoquinolin-8-ol
Introduction to 5-Aminoquinolin-8-ol (CAS No. 13207-66-4)
5-Aminoquinolin-8-ol, with the chemical formula C₉H₇NO₂ and CAS number 13207-66-4, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the quinoline family, which has long been recognized for its broad spectrum of biological activities. The presence of both amino and hydroxyl functional groups on the quinoline backbone makes it a versatile scaffold for drug design and development.
The compound 5-Aminoquinolin-8-ol has garnered attention due to its potential applications in the synthesis of bioactive molecules. Its structural features enable it to interact with various biological targets, making it a valuable intermediate in the creation of novel therapeutic agents. Recent advancements in chemical biology have highlighted its role in developing treatments for infectious diseases, particularly those caused by parasitic organisms.
In recent years, researchers have been exploring the pharmacological properties of 5-Aminoquinolin-8-ol as a precursor for antimalarial and antiparasitic drugs. The quinoline scaffold is well-documented for its efficacy against Plasmodium species, the causative agent of malaria. By modifying the 5-Aminoquinolin-8-ol structure, scientists aim to enhance its binding affinity and reduce resistance mechanisms observed in existing antimalarial therapies.
One of the most intriguing aspects of 5-Aminoquinolin-8-ol is its ability to serve as a building block for more complex molecules. For instance, derivatives of this compound have been investigated for their potential in inhibiting kinases and other enzymes involved in cancer pathways. The hydroxyl group at the 8-position provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological activities.
Recent studies have also demonstrated the compound's role in antimicrobial applications. The quinoline core exhibits potent activity against Gram-negative and Gram-positive bacteria, as well as fungi. This broad-spectrum activity makes 5-Aminoquinolin-8-ol a promising candidate for developing novel antibiotics, especially in light of the growing crisis of antibiotic resistance.
The synthesis of 5-Aminoquinolin-8-ol typically involves multi-step organic reactions, starting from readily available quinoline derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale pharmaceutical research. The compound's stability under various conditions also facilitates its use in industrial applications.
From a medicinal chemistry perspective, 5-Aminoquinolin-8-ol offers a unique platform for drug discovery. Its structural flexibility allows for the exploration of diverse pharmacophores, which can be optimized to improve pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. These attributes are crucial for developing drugs that can effectively reach their target sites within the body.
The growing interest in natural product-inspired drug design has also led to investigations into analogs of 5-Aminoquinolin-8-ol derived from plant extracts. By combining traditional knowledge with modern synthetic techniques, researchers aim to uncover new bioactive compounds with minimal side effects. This integrative approach underscores the importance of 5-Aminoquinolin-8-ol as a bridge between natural products and synthetic chemistry.
In conclusion, 5-Aminoquinolin-8-ol (CAS No. 13207-66-4) represents a cornerstone in pharmaceutical research due to its versatile structural framework and broad biological activities. Its role in developing antimalarial, anticancer, and antimicrobial agents highlights its significance in addressing global health challenges. As scientific understanding progresses, further exploration of this compound will undoubtedly yield innovative therapeutic solutions.
13207-66-4 (5-Aminoquinolin-8-ol) Related Products
- 21302-43-2(5-Amino-8-hydroxyquinoline dihydrochloride)
- 404377-55-5(8-Quinolinol,5-hydrazinyl-)
- 68748-35-6(6-amino-8-Quinolinol)
- 63195-45-9(5,7-diamino-8-Quinolinol)
- 220844-65-5(8-Methoxyquinolin-4-amine)
- 60093-42-7(8-Quinolinol, 5-(phenylamino)-)
- 3565-26-2(5-Nitroso-quinolin-8-ol)
- 7132-67-4(9-amino-2-hydroxyacridine)
- 23045-33-2(4-Acridinol, 9-amino-)
- 90417-17-7(3-aminoquinolin-8-ol)